23-Chlorobudesonide
Description
23-Chlorobudesonide (C₂₅H₃₃ClO₆; molecular weight: 464.98 g/mol) is a halogenated derivative of budesonide, a non-halogenated glucocorticoid used as an anti-inflammatory agent. It serves as a synthetic intermediate in the production of 23-Hydroxybudesonide, a metabolite of budesonide . Structurally, it differs from budesonide by the substitution of a chlorine atom at the 23rd position, which alters its pharmacokinetic and pharmacodynamic properties . This compound is classified under biochemicals and is available in highly purified grades for research and industrial applications .
Properties
Molecular Formula |
C₂₅H₃₃ClO₆ |
|---|---|
Molecular Weight |
464.98 |
Synonyms |
(6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-10-(1-Chloropropyl)-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a-dimethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2’,1’:4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one |
Origin of Product |
United States |
Comparison with Similar Compounds
To contextualize 23-Chlorobudesonide’s unique properties, it is essential to compare it with structurally and functionally related compounds, including budesonide, its metabolites, and impurities.
Structural and Functional Comparisons
A. Budesonide (Parent Compound)
- Molecular Formula : C₂₁H₂₈O₅
- Molecular Weight : 360.45 g/mol
- CAS No.: 601-38-7
- Role: A non-halogenated glucocorticoid with anti-inflammatory and immunosuppressive effects. Unlike this compound, budesonide lacks halogen substituents, which may reduce its metabolic stability compared to halogenated derivatives .
B. 23-Hydroxybudesonide (Metabolite)
- Relation : this compound is a precursor in synthesizing this metabolite.
C. Budesonide Impurities
lists several impurities structurally related to budesonide:
- Impurity 25 : C₂₀H₂₄O₄ (MW: 328.41 g/mol) – Lacks the steroidal backbone complexity of this compound.
- Impurity 27 : C₂₃H₂₈O₅ (MW: 384.47 g/mol) – Shares a closer structural resemblance to budesonide but lacks halogenation.
Pharmacological and Industrial Relevance
- Synthetic Utility : As an intermediate, it facilitates the production of metabolites with tailored pharmacokinetic profiles for targeted therapies .
Table 1: Comparative Analysis of this compound and Related Compounds
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